Cas no 6216-09-7 (1-Piperazinepropanenitrile,2-methyl-(9CI))

• Product Name: 1-Piperazinepropanenitrile,2-methyl-(9CI)
• CAS No: 6216-09-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD16811260
• CID: 956236
• PubChem ID: 45099411
• Update Time: 2025-04-19

1-Piperazinepropanenitrile,2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanenitrile,2-methyl-(9CI)
• starbld0033456
• 3-(2-Methylpiperazin-1-yl)propanenitrile
• AKOS011967011
• 6216-09-7
• MFCD16811260
• DTXSID40667873
• SCHEMBL18912395

• MDL： MFCD16811260
• Inchi： 1S/C8H15N3/c1-8-7-10-4-6-11(8)5-2-3-9/h8,10H,2,4-7H2,1H3
• InChI Key： KTDSNVRRGVQEDH-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCNCC1C

Computed Properties

• Exact Mass: 153.127
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: -0.3